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Introduction
Inactin®, the brand name for Thiobutabital, is a short-acting thiobarbiturate derivative that

functions as a long-lasting anesthetic agent in veterinary research.[1] Developed in the 1950s,

it possesses sedative, hypnotic, and anticonvulsant properties. Its primary application is in non-

survival surgical and physiological studies in rodents, particularly rats. A key advantage of

Inactin® for research is its minimal impact on cardiovascular tone and renal output compared

to other injectable anesthetics, making it a preferred choice for studies where maintaining

stable physiological parameters is critical.

Pharmacology and Mechanism of Action
Like other barbiturates, Thiobutabarbital's primary mechanism of action is the potentiation of

the inhibitory neurotransmitter γ-aminobutyric acid (GABA) at the GABA-A receptor. This action

enhances the influx of chloride ions into neurons, leading to hyperpolarization of the cell

membrane and subsequent depression of the central nervous system (CNS), ranging from mild

sedation to general anesthesia.
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Property Value

Chemical Name
5-sec-Butyl-5-ethyl-2-thiobarbituric acid sodium

salt

Synonyms
Inactin, Brevinarcon, Thiobutabarbital sodium

salt hydrate

CAS Number 947-08-0

Molecular Formula C₁₀H₁₅N₂NaO₂S · xH₂O

Molecular Weight 250.29 g/mol (anhydrous basis)

Form Solid, powder

Color Light yellow

Solubility
Soluble in water. It is not recommended to store

solutions for more than 8 hours at 4°C.
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Species
Dosage Range
(Intraperitoneal)

Duration of Action
Key
Considerations

Rat (Male) 100-160 mg/kg 4-6 hours

Consistent and long-

lasting surgical plane

of anesthesia. Often

does not require

redosing for non-

survival studies.[1]

Rat (Female)
Not consistently

effective
-

Females may not

respond reliably to

Thiobutabarbital.

Alternative

anesthetics like

isoflurane or ketamine

cocktails are often

recommended.[1]

Mouse
Not consistently

effective
-

Mice do not respond

consistently to

Thiobutabarbital;

therefore, it is often

not considered a

primary option for this

species.[1]
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Anesthetic Agent
Effect on Blood
Pressure

Effect on Heart
Rate

Primary
Mechanism of
Cardiovascular
Effect

Inactin®

(Thiobutabarbital)
Minimal effect Minimal effect

Less depression of

cardiovascular tone

compared to other

agents.

Isoflurane Decrease
Increase

(compensatory)

Primarily decreases

systemic vascular

resistance.[2]

Pentobarbital
Can cause

hypotension
Variable, can be high

Myocardial

depression.[3][4]

Ketamine/Xylazine

Can cause initial

hypertension, then

hypotension

Can cause

bradycardia (xylazine

effect)

Complex effects on

sympathetic tone.

Urethane Minimal effect Minimal effect

Stable cardiovascular

parameters, but has

safety concerns for

personnel.[2]

Experimental Protocols
General Anesthesia Induction Protocol for Rats
(Intraperitoneal)
1. Solution Preparation:

Prepare a stock solution of Inactin® by dissolving it in sterile 0.9% saline or distilled water to

a concentration of 100 mg/mL (0.1 g/mL).

The solution should be freshly prepared for each experiment, as storage for more than 8

hours is not recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/287861005_Effect_of_different_anaesthetic_agents_on_cardiovascular_parameters_in_male_Wistar_rats
https://pubmed.ncbi.nlm.nih.gov/23985835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3548199/
https://www.researchgate.net/publication/287861005_Effect_of_different_anaesthetic_agents_on_cardiovascular_parameters_in_male_Wistar_rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Warm the solution to body temperature before administration to reduce the risk of

hypothermia.[5]

2. Administration:

Weigh the rat accurately to determine the correct dose (100-160 mg/kg).

Restrain the rat securely, tilting it into a head-down position.

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum and

urinary bladder.[6]

Insert a 23-25 gauge needle at a 30-40° angle and aspirate to ensure the needle has not

entered a blood vessel or organ.

Inject the solution smoothly.

3. Monitoring:

Continuously monitor the depth of anesthesia by checking for the absence of the pedal

withdrawal reflex (toe pinch).

Monitor respiratory rate (normal under anesthesia: 70-110 breaths/min) and mucous

membrane color.[7]

Provide thermal support (e.g., a heating pad) to prevent hypothermia, as rodents have a high

surface area to body mass ratio.[8]

Apply ophthalmic ointment to the eyes to prevent corneal drying.[8]

Specific Application: Anesthesia for Cisplatin-Induced
Neuropathy Studies in Mice
While Inactin® is not consistently effective in mice, some studies have utilized it. For

establishing a cisplatin-induced neuropathy model where an injectable anesthetic is desired,

the following general procedure, adapted from established cisplatin protocols, can be

considered, though alternatives like a ketamine/xylazine cocktail are more common.
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1. Cisplatin Administration Protocol:

A common protocol involves intraperitoneal (i.p.) injections of cisplatin at a dose of 2.3 mg/kg

daily for 5 days, followed by a 5-day rest period, repeated for two cycles.[9]

2. Anesthesia for Procedural Assessments (e.g., behavioral testing):

If a short-acting anesthetic is required for procedures on anesthetized animals within the

study, a low-dose ketamine/xylazine combination is often preferred in mice.

Should Inactin® be trialed, careful dose-finding studies would be necessary, starting at the

lower end of the rodent dosage range and monitoring for anesthetic depth and side effects.
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Caption: Thiobutabarbital's mechanism of action on the GABA-A receptor.
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Experimental Workflow for Anesthesia
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Caption: A typical experimental workflow for using Inactin® anesthesia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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